N-[2,4,12,15,17,25-hexamethyl-3,6,10,13,16,19,23,26-octaoxo-11,24-di(propan-2-yl)-20-(quinoxaline-2-carbonylamino)-9,22-dioxa-28,29-dithia-2,5,12,15,18,25-hexazabicyclo[12.12.4]triacontan-7-yl]quinoxaline-2-carboxamide

• CAS No.: 13758-27-5
• Molecular Formula: C50H62N12O12S2
• Molecular Weight: 1087.2 g/mol
• IUPAC Name: N-[2,4,12,15,17,25-hexamethyl-3,6,10,13,16,19,23,26-octaoxo-11,24-di(propan-2-yl)-20-(quinoxaline-2-carbonylamino)-9,22-dioxa-28,29-dithia-2,5,12,15,18,25-hexazabicyclo[12.12.4]triacontan-7-yl]quinoxaline-2-carboxamide
• InChI: InChI=1S/C50H62N12O12S2/c1-25(2)39-49(71)73-21-35(57-41(63)33-19-51-29-15-11-13-17-31(29)55-33)43(65)53-28(6)46(68)60(8)38-24-76-75-23-37(47(69)61(39)9)59(7)45(67)27(5)54-44(66)36(22-74-50(72)40(26(3)4)62(10)48(38)70)58-42(64)34-20-52-30-16-12-14-18-32(30)56-34/h11-20,25-28,35-40H,21-24H2,1-10H3,(H,53,65)(H,54,66)(H,57,63)(H,58,64)
• InChI Key: GULVULFEAVZHHC-UHFFFAOYSA-N
• Isomeric SMILES: C[C@H]1C(=O)N([C@@H]2CSSC[C@H](C(=O)N([C@H](C(=O)OC[C@H](C(=O)N1)NC(=O)C3=NC4=CC=CC=C4N=C3)C(C)C)C)N(C(=O)[C@@H](NC(=O)[C@@H](COC(=O)[C@@H](N(C2=O)C)C(C)C)NC(=O)C5=NC6=CC=CC=C6N=C5)C)C)C
• SMILES: CC1C(=O)N(C2CSSCC(C(=O)N(C(C(=O)OCC(C(=O)N1)NC(=O)C3=NC4=CC=CC=C4N=C3)C(C)C)C)N(C(=O)C(NC(=O)C(COC(=O)C(N(C2=O)C)C(C)C)NC(=O)C5=NC6=CC=CC=C6N=C5)C)C)C
• Synonyms: triostin A

Description

N-[2,4,12,15,17,25-hexamethyl-3,6,10,13,16,19,23,26-octaoxo-11,24-di(propan-2-yl)-20-(quinoxaline-2-carbonylamino)-9,22-dioxa-28,29-dithia-2,5,12,15,18,25-hexazabicyclo[12.12.4]triacontan-7-yl]quinoxaline-2-carboxamide is a natural product found in Streptomyces triostinicus, Streptomyces, and Streptomyces echinatus with data available.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Quinoxaline Derivatives : Quinoxaline derivatives, including the compound , have been synthesized through various chemical reactions. These reactions often involve electrophilic and nucleophilic substitutions, indicating versatility in chemical modifications and potential for diverse applications (El’chaninov et al., 2017).

Pharmacological Activities

• Anti-Tuberculosis Activity : Some quinoxaline derivatives have been studied for their anti-tuberculosis properties. For instance, 1,4-Di-N-oxide quinoxaline-2-carboxamide derivatives demonstrated activity against tuberculosis, suggesting potential medicinal applications (Moreno et al., 2011).
• Anticancer Properties : Certain quinoxaline derivatives have shown in vitro anticancer activity. This suggests that similar compounds, including the one , may have potential as anticancer agents (Corona et al., 2000).

Material Science Applications

• Electrochemical and Photocatalytic Properties : Quinoxaline derivatives have been used in the synthesis of materials with significant electrocatalytic activities and photocatalytic properties. These properties make them suitable for various applications in material science, such as in solar cells and sensors (Li et al., 2020).